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Compound of Interest

Compound Name: 1-Butanethiol

Cat. No.: B090362

This guide provides a concise yet comprehensive overview of the fundamental chemical
properties of 1-Butanethiol, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identity and Formula

1-Butanethiol, also known as n-butyl mercaptan, is an organosulfur compound with a distinct,
strong odor.[1] Its chemical structure consists of a four-carbon butyl group attached to a thiol
functional group (-SH).

The molecular formula for 1-Butanethiol is CaH10S.[1][2][3][4][5] This formula indicates that
each molecule is composed of four carbon atoms, ten hydrogen atoms, and one sulfur atom.
The linear formula can be represented as CHs(CH2)sSH.[6][7]

Molecular Weight and Composition

The molecular weight of 1-Butanethiol has been determined to be approximately 90.19 g/mol .
[31[4][6][7] More precise measurements report the value as 90.187 g/mol .[2] A summary of its
molecular properties and elemental composition is presented in the table below.
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Property

Value

Molecular Formula

CaH10S

Molecular Weight

90.19 g/mol [3][4]

Elemental Composition

Carbon (C) 53.3%
Hydrogen (H) 11.2%
Sulfur (S) 35.5%][8]

Structural Representation

To illustrate the relationship between the chemical name, its formula, and constituent elements,

the following diagram provides a clear visualization.

{1-Butanethiol | n-Butyl Mercaptan}

is represented by

1-Butanethiol

is composed of

{Molecular Formula | CaH10S} {Constituent Elements | Carbon (C) | Hydrogen (H) | Sulfur (S)}

Click to download full resolution via product page

Chemical Identity of 1-Butanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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